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Compound of Interest

Compound Name:
5-Methoxy-2-

(trifluoromethyl)benzaldehyde

Cat. No.: B582084 Get Quote

Essential Safety and Handling Guide for 5-Methoxy-
2-(trifluoromethyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 5-Methoxy-2-(trifluoromethyl)benzaldehyde. Adherence to these procedures is

essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
5-Methoxy-2-(trifluoromethyl)benzaldehyde is classified as a hazardous chemical that can

cause skin and eye irritation, and may cause respiratory irritation.[1][2] Appropriate personal

protective equipment must be worn at all times when handling this compound.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3][4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber).[5]

Prevents skin contact which

can cause irritation.[1] It is

crucial to check the glove

manufacturer's compatibility

chart for the specific

compound.[5]

Body Protection A flame-resistant lab coat.[5]

Protects against splashes and

contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[5]

Avoids inhalation of vapors or

dust which may cause

respiratory irritation.[1][5]

Safe Handling and Storage
Proper handling and storage are crucial to maintain the stability of the chemical and prevent

accidental exposure.

Handling Procedures:

Work in a well-ventilated area, preferably a certified chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[6][7]

Wash hands thoroughly after handling.[1][7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Storage Procedures:

Store in a cool, dry, and well-ventilated area.[5]
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Keep containers tightly closed when not in use.[1][5]

Store away from incompatible materials.[5]

Emergency Procedures and First Aid
In the event of an emergency, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[1][6] Seek medical attention if skin

irritation occurs.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[1][6] Continue rinsing and seek

immediate medical attention.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Spill Response: For a small spill, ensure the area is well-ventilated, wear appropriate PPE, and

absorb the spill with an inert material such as vermiculite or sand.[5] Collect the absorbed

material into a labeled container for hazardous waste disposal.[5] For large spills, evacuate the

area and alert your institution's emergency response team.[5]

Disposal Plan
Waste containing 5-Methoxy-2-(trifluoromethyl)benzaldehyde must be treated as hazardous

waste.[5]
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Collect all waste, including contaminated materials and excess reagents, in a clearly labeled,

sealed container.[5]

Do not mix with incompatible waste streams.[5]

Dispose of the waste through a certified waste management company, following all

institutional, local, and national regulations.[1]

Chemical and Physical Properties
Property Value

Molecular Formula C9H7F3O2[6]

Molecular Weight 204.15 g/mol [6]

CAS Number 944905-42-4[6]

Operational Workflows
To ensure safety and efficiency, the following workflows should be followed.
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Caption: Safe handling workflow for 5-Methoxy-2-(trifluoromethyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b582084#personal-protective-equipment-for-handling-
5-methoxy-2-trifluoromethyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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